Cas no 1658-56-6 (Acid Red 88 (Technical Grade))

• Product Name: Acid Red 88 (Technical Grade)
• CAS No: 1658-56-6
• MF: C₂₀H₁₃N₂NaO₄S
• MW: 400.382994413376
• MDL: MFCD00004070
• CID: 41744
• Update Time: 2025-06-08

Acid Red 88 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Acid Red 88
• 4-(2-Hydroxy-1-naphthylazo)-1-naphthalenesulfonic acid,sodium salt
• C.I. 15620
• C.I. Acid Red 88
• Acid Red 88 (C.I.)
• sodium 4(-2-hydroxy-1-naphthylazo)naphthalenesulphonate
• Acid Red 88 (15620)
• ACID RED 88 C.I. 15620
• AcidRed88,pure100GR
• 4-(2-Hydroxy-1-naphthylazo)-1-naphthalenesulfonic acid sodium salt,AR88
• 4-<(2-hydroxy-1-naphthyl)azo>-1-naphthalenesulfonic acid sodium salt
• acid red-88
• AcidredA
• acidredg
• AKA506
• ECHT ROT
• Naphthalene Red
• newredwo
• peony
• redj
• ROCCELIN
• Fast Red A
• Roccelline
• 4-((2-hydroxy-1-naphthalenyl)azo)-1-naphthalenesulfonic acid monosodium salt
• 4-[(2-hydroxy-1-naphthalenyl)azo]-1-naphthalenesulfonic acid monosodium salt
• 11391 red
• 2-naphthol red j
• 4-((2-hydroxy-1-naphthalenyl)azo)1-naphthalenesulfonic acid sodium salt
• acid cardinal g
• AR88
• CI 15620
• 11391red
• Rocceline
• Toyo roccelline
• Pontacyl Fast Red AS
• Roccelline G
• Nitto roccelline
• Roccelline S
• Roccelline L
• Roccelline K
• Roccelline A
• Roccelline NS
• Roccelline KG
• Kayaku roccelline
• Atul Acid Fast Red A
• Anthrosin BRX
• Brasilan Red S
• Airedale Red A
• Lurazol Red E
• Vondacid Red GN
• Shikiso roccelline
• Neutral Red R
• Eriosin roccelline
• Diacid Red A
• Benzyl Red S
• Fenazo Red M
• Colacid Red AV
• Tertracid Red RO
• Dai-ei Roccelline
• Fast red S
• Benzyl Red ROC
• Solid Re
• Acid Red 88 (Technical Grade)

• MDL： MFCD00004070
• Inchi： 1S/C20H14N2O4S.Na/c23-18-11-9-13-5-1-2-6-14(13)20(18)22-21-17-10-12-19(27(24,25)26)16-8-4-3-7-15(16)17;/h1-12,23H,(H,24,25,26);/q;+1/p-1/b22-21+;
• InChI Key： LGZQSRCLLIPAEE-QUABFQRHSA-M
• SMILES： C12C=CC=CC1=C(S([O-])(=O)=O)C=CC=2/N=N/C1C(O)=CC=C2C=CC=CC=12.[Na+]

Computed Properties

• Exact Mass: 400.04900
• Monoisotopic Mass: 400.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 653
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: Dark red powder.
• Melting Point: 280℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 110.53000
• LogP: 6.09890
• Color index: 15620
• Solubility: Soluble in water \ ethanol \ ethylene glycol ether \ slightly soluble in acetone, soluble in concentrated acid and dilute sodium hydroxide solution

Acid Red 88 (Technical Grade) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S24/25
• RTECS：QK2420000
• Safety Term：S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,1'-azonaphthalenes